Cas no 2172233-80-4 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid)
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid
- 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid
- EN300-1491313
- 2172233-80-4
-
- Inchi: 1S/C26H32N2O5/c1-4-9-18(14-24(29)27-17(3)16(2)25(30)31)28-26(32)33-15-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,16-18,23H,4,9,14-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
- InChI Key: RBSZRERAHFOKOT-UHFFFAOYSA-N
- SMILES: O(C(NC(CC(NC(C)C(C(=O)O)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 105Ų
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491313-0.05g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid |
2172233-80-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1491313-0.1g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid |
2172233-80-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1491313-0.25g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid |
2172233-80-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1491313-0.5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid |
2172233-80-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1491313-1.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid |
2172233-80-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1491313-2.5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid |
2172233-80-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1491313-5.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid |
2172233-80-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1491313-10.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid |
2172233-80-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1491313-50mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid |
2172233-80-4 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1491313-100mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbutanoic acid |
2172233-80-4 | 100mg |
$2963.0 | 2023-09-28 |
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid
Compound CAS No. 2172233-80-4: 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic Acid
The compound with CAS No. 2172233-80-4, named 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a substituted butanoic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, adds a layer of functionality to this compound, making it versatile for applications in drug delivery systems and bioconjugate chemistry.
Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. The Fmoc group, attached via an amino linkage to the hexanamide chain, plays a crucial role in controlling the reactivity and stability of the compound. This design allows for selective protection and deprotection steps during synthesis, which is essential for constructing larger biomolecules such as peptides or proteins. The hexanamide chain introduces flexibility and hydrophobicity, while the 2-methylbutanoic acid moiety contributes to the overall polarity and solubility properties of the molecule.
One of the most promising applications of this compound lies in its use as a building block for peptide-based drugs. The Fmoc group's ability to protect amino groups during solid-phase synthesis makes it an ideal candidate for constructing complex peptide sequences with high fidelity. Additionally, the hexanamide chain can serve as a spacer or linker in bioconjugation reactions, enabling the attachment of various functional groups or targeting ligands to the peptide backbone.
Recent studies have also explored the use of this compound in drug delivery systems. The combination of hydrophobic and hydrophilic domains within its structure makes it suitable for forming self-assembled nanostructures, such as micelles or vesicles, which can encapsulate and deliver therapeutic agents to specific tissues or cells. These nanostructures exhibit excellent biocompatibility and controlled drug release profiles, making them attractive candidates for targeted therapy applications.
In terms of materials science, this compound has shown potential as a precursor for synthesizing advanced polymers or hybrid materials. The Fmoc group can be used to control polymerization reactions, while the hexanamide chain can contribute to intermolecular interactions, leading to materials with tailored mechanical and thermal properties. Such materials could find applications in areas such as tissue engineering scaffolds or stimuli-responsive sensors.
The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the coupling of the Fmoc group to an amino acid derivative, followed by elongation of the carbon chain through amide bond formation. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.
From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound. Understanding its fate in natural environments is crucial for assessing its environmental impact and developing sustainable synthetic routes. Studies suggest that under certain microbial conditions, this compound can undergo enzymatic cleavage at specific sites, leading to its breakdown into smaller, less complex molecules that are more readily biodegradable.
In conclusion, the compound with CAS No. 2172233-80-4 represents a significant advancement in modern organic chemistry due to its unique structure and versatile functionality. Its applications span across multiple disciplines, including drug delivery systems, bioconjugate chemistry, and materials science. As research continues to uncover new synthetic methods and functional applications for this compound, it holds great promise for addressing some of the most pressing challenges in medicine and technology.
2172233-80-4 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)